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Compound of Interest

Compound Name: 1,4-Phenylenebismaleimide

Cat. No.: B1667444

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
considerations essential for the handling of 1,4-Phenylenebismaleimide (CAS No. 3278-31-
7). The information presented herein is intended to equip laboratory personnel with the
knowledge necessary to mitigate risks and ensure a safe working environment. This document
summarizes key toxicological data, outlines emergency procedures, and provides detailed
experimental protocols based on internationally recognized guidelines.

Chemical Identification and Physical Properties

1,4-Phenylenebismaleimide, also known as N,N'-(1,4-phenylene)dimaleimide, is a yellow
crystalline powder.[1] It is widely used in the manufacturing of thermally stable polymers and as
a crosslinking agent in various industrial applications.[1]

Property Value Reference
Chemical Formula C14HsN204 [2][3]
Molecular Weight 268.22 g/mol

CAS Number 3278-31-7 [2][3]
Appearance Yellow crystalline powder [1]

Melting Point >300 °C [4]
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Hazard Identification and Classification

1,4-Phenylenebismaleimide is classified as harmful if swallowed.[5][6] While specific
quantitative data for skin and eye irritation are not readily available, it is generally advised that
the substance may cause skin and eye irritation upon contact.[1][7]

GHS Hazard Classification

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, L, ) H302: Harmful if
4 lalt text Warning
Oral swallowed[5][6]

Note: To the best of current knowledge, the chemical, physical, and toxicological properties
have not been thoroughly investigated.[7] There is no specific data available regarding
carcinogenicity, mutagenicity, or reproductive toxicity for 1,4-Phenylenebismaleimide.

Toxicological Data Summary

Quantitative toxicological data for 1,4-Phenylenebismaleimide is limited. The primary
toxicological concern identified is acute oral toxicity. For its isomer, 1,3-Phenylenebismaleimide
(CAS 3006-93-7), a rat oral LD50 of 1370 mg/kg has been reported.[8] However, no specific
LD50 value for the 1,4-isomer is consistently available in the reviewed literature.
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Endpoint Species Route Value Classification
» Category 4:
Acute Oral - No specific LD50 i
o Not Specified Oral ] Harmful if
Toxicity available
swallowed[6]

May cause skin

Skin Irritation Not Specified Dermal T Not Classified
irritation[1][7]
o - May cause eye -
Eye Irritation Not Specified Ocular T Not Classified
irritation[1][7]
Skin B Data not B
o Not Specified Dermal ] Not Classified
Sensitization available

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to safe handling is crucial to minimize exposure risk. The following
workflow outlines the recommended procedures for working with 1,4-Phenylenebismaleimide.
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Preparation

Conduct Risk Assessment

roceed if safe

Don Appropriate PPE:
- Nitrile gloves
- Safety goggles
- Lab coat

i

Work in a
Chemical Fume Hood

Hangdling
4

Weigh Solid Carefully
to Avoid Dust

'

Transfer to Reaction Vessel

'

Avoid Contact with
Skin, Eyes, and Clothing

Post-Handling
v

Decontaminate Work Area

,

Dispose of Waste in
Labeled, Sealed Container

,

Wash Hands Thoroughly
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Spill Response Pefsonal Exposyre
Evacuate Area Eye Contact @ @
AN
/ L First Aid Actions\ \

Wash with copious water Flush with copious water Move to fresh air. .
. . . e . X . Wash out mouth with water.
Wear appropriate PPE for cleanup for 15 mins. Remove for 15 mins, lifting eyelids. If not breathing, give Seek medical attention
contaminated clothing. Seek medical attention. artificial respiration. )

/

Sweep up solid material
Avoid generating dust
) 4

Collect in a sealed container
for disposal

\

Wash spill site after pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 1,4-
Phenylenebismaleimide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667444#health-and-safety-considerations-for-
handling-1-4-phenylenebismaleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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